Cas no 1073897-80-9 (1,3,5-Tricaffeoylquinic acid)

1,3,5-Tricaffeoylquinic acid Properties

Names and Identifiers

• 1,3,5-tricaffeoylquinic acid
• 1,3,5-tri-O-caffeoylquinic acid; 1,3,5-tri-O-caffeylquinic acid
• (1alpha,3R,4alpha,5R)-1,3,5-Tris[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-4-hydroxycCyclohexanecarboxylic acid
• 1,3,5-tricaffeoylquinic-acid
• (3R,5R)-1,3,5-Tris[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-4-hydroxycyclohexane-1-carboxylic acid
• CID 131636627
• (-)-1,3,5-tri-O-caffeoylquinic acid
• Cyclohexanecarboxylic acid, 1,3,5-tris[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-4-hydroxy-, (1α,3R,4α,5R)-
• BCP14174
• 1073897-80-9
• AKOS037514958
• 1,3,5-tris[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-4-hydroxycyclohexane-1-carboxylic acid
• HY-N6926
• (3R,5R)-1,3,5-tris[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-4-hydroxycyclohexane-1-carboxylic acid
• DA-49014
• NCGC00169014-01
• ACon1_000506
• AKOS040732222
• MEGxp0_000867
• 1,3,5-Tricaffeoylquinic acid
• CS-0027713
• PD125006
• +Expand

• InChIKey： MSKVJEAKVWAQTA-QTLOJIOFSA-N
• Inchi： 1S/C34H30O15/c35-21-7-1-18(13-24(21)38)4-10-29(41)47-27-16-34(33(45)46,49-31(43)12-6-20-3-9-23(37)26(40)15-20)17-28(32(27)44)48-30(42)11-5-19-2-8-22(36)25(39)14-19/h1-15,27-28,32,35-40,44H,16-17H2,(H,45,46)/t27-,28-,32?,34?/m1/s1
• SMILES： O(C(C([H])=C([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O)C1(C(=O)O[H])C([H])([H])[C@]([H])(C([H])([C@@]([H])(C1([H])[H])OC(C([H])=C([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O)O[H])OC(C([H])=C([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 678.15847g/mol
• Surface Charge: 0
• XLogP3: 3.5
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 13
• Monoisotopic Mass: 678.15847g/mol
• Monoisotopic Mass: 678.15847g/mol
• Topological Polar Surface Area: 258Ų
• Heavy Atom Count: 49
• Complexity: 1200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.70510
• PSA: 257.81000
• Boiling Point: 960.4±65.0 °C(Predicted)
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• pka: 2.14±0.50(Predicted)
• Density: 1.64±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• CQAs